Cas no 17873-13-1 (Benzene,[2-(dimethylsilyl)ethyl]-)

• Product Name: Benzene,[2-(dimethylsilyl)ethyl]-
• CAS No: 17873-13-1
• MF: C₁₀H₁₅Si
• MW: 163.311603784561
• CID: 122607
• PubChem ID: 23165000
• Update Time: 2025-08-05

Benzene,[2-(dimethylsilyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[2-(dimethylsilyl)ethyl]-
• dimethyl(2-phenylethyl)silicon
• (2-phenylethyl)dimethylsilane
• Dimethyl-<2-phenyl-aethyl-(1)>-silan
• dimethyl-2-phenylethylsilane
• Dimethylphenethylsilane
• dimethyl(phenethyl)silane
• DTXSID20631158
• 17873-13-1
• Benzene, [2-(dimethylsilyl)ethyl]-
• CID 23165000
• dimethyl(2-phenylethyl)silyl
• Dimethylphenethylsilane, 98%
• dimethylphenylethylsilane

• Inchi： 1S/C10H15Si/c1-11(2)9-8-10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
• InChI Key： IOKFJYJJRJYRCZ-UHFFFAOYSA-N
• SMILES： [Si](C)(C)CCC1C=CC=CC=1 |^1:0|

Computed Properties

• Exact Mass: 164.10200
• Monoisotopic Mass: 163.094302013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.869 g/mL at 25 °C(lit.)
• Boiling Point: 83 °C/11 mmHg(lit.)
• Flash Point: 70 °C
• Refractive Index: n20/D 1.494(lit.)
• PSA: 0.00000
• LogP: 2.71580
• Solubility: Not determined

Benzene,[2-(dimethylsilyl)ethyl]- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：

Additional information on Benzene,[2-(dimethylsilyl)ethyl]-

Comprehensive Overview of Benzene,[2-(dimethylsilyl)ethyl]- (CAS No. 17873-13-1)

Benzene,[2-(dimethylsilyl)ethyl]-, identified by its CAS No. 17873-13-1, is a specialized organosilicon compound with unique chemical properties. This compound is increasingly gaining attention in advanced material science due to its versatile applications in silicon-based polymers, surface modification, and nanotechnology. Researchers and industries are exploring its potential in flexible electronics and green chemistry, aligning with the global shift toward sustainable innovation.

The molecular structure of Benzene,[2-(dimethylsilyl)ethyl]- combines a benzene ring with a dimethylsilyl-ethyl functional group, offering exceptional thermal stability and reactivity. This makes it a valuable intermediate in synthesizing high-performance silicones and hybrid materials. Recent studies highlight its role in anti-fouling coatings for marine applications and self-healing materials, addressing key challenges in durability and environmental resistance.

One of the trending topics in material science is the demand for eco-friendly additives. Benzene,[2-(dimethylsilyl)ethyl]- is being investigated as a precursor for low-toxicity alternatives in industrial formulations. Its compatibility with biodegradable matrices positions it as a candidate for next-generation sustainable composites, resonating with the circular economy movement.

From a synthetic perspective, this compound’s CAS No. 17873-13-1 is frequently referenced in patents related to silicon-carbon bond formation. Innovations in catalytic processes have optimized its production, reducing energy consumption—a critical factor for industries targeting carbon footprint reduction. Users searching for "silyl benzene derivatives" or "organosilicon intermediates" will find this compound relevant for cutting-edge research.

In the field of optoelectronics, Benzene,[2-(dimethylsilyl)ethyl]- has shown promise in enhancing the efficiency of organic light-emitting diodes (OLEDs). Its ability to improve charge transport properties aligns with the surge in demand for flexible displays and wearable technology. This application is particularly appealing to developers focusing on energy-efficient devices.

Safety and handling of CAS No. 17873-13-1 are also frequently queried topics. While not classified as hazardous under standard conditions, proper storage in anhydrous environments is recommended to prevent hydrolysis. Its stability under inert atmospheres makes it suitable for laboratory-scale experiments and industrial-scale synthesis alike.

In summary, Benzene,[2-(dimethylsilyl)ethyl]- (17873-13-1) bridges gaps between traditional chemistry and modern material demands. Its adaptability in green synthesis, advanced coatings, and emerging technologies ensures its relevance in both academic and industrial settings. As research progresses, this compound is poised to play a pivotal role in shaping future material innovations.